Cas no 34576-80-2 (3,7-Dichloro-6-Methoxy-1-Benzothiophene-2-Carbonyl Chloride)

3,7-Dichloro-6-methoxy-1-benzothiophene-2-carbonyl chloride is a high-purity chemical intermediate primarily used in pharmaceutical and agrochemical synthesis. Its reactive carbonyl chloride group enables efficient derivatization, facilitating the production of amides, esters, and other functionalized compounds. The dichloro and methoxy substituents enhance its utility in constructing complex heterocyclic frameworks. This compound exhibits excellent stability under controlled conditions, ensuring consistent performance in multi-step synthetic processes. Its well-defined structure and high reactivity make it a valuable building block for researchers developing biologically active molecules. Proper handling is essential due to its moisture sensitivity and acyl chloride reactivity.

3,7-Dichloro-6-Methoxy-1-Benzothiophene-2-Carbonyl Chloride structure

34576-80-2 structure

Product Name:3,7-Dichloro-6-Methoxy-1-Benzothiophene-2-Carbonyl Chloride

CAS No:34576-80-2

MF:C₁₀H₅Cl₃O₂S

MW:295.56949877739

MDL:MFCD02090812

CID:89083

PubChem ID:14673572

Update Time:2025-06-09

3,7-Dichloro-6-Methoxy-1-Benzothiophene-2-Carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

- 3,7-Dichloro-6-methoxybenzo[b]thiophene-2-carbonyl chloride
- 3,7-Dichloro-6-methoxy-1-benzothiophene-2-carbonyl chloride
- 2-Chlorcarbonyl-3,7-dichlor-6-methoxybenzo< b> thiophen
- 3,7-dichloro-6-methoxy-benzo[b]thiophene-2-carbonyl chloride
- 3,7-dichloro-6-methoxybenzo< b> thiophene-2-carbonyl chloride
- 6-Methoxy-7,3-Dichlorobenzo[b]thiophene-2-Carbonyl Chloride
- AC1Q45IA
- ACMC-1AH62
- AGN-PC-002CC5
- ALBB-011346
- BBL014966
- CTK1C0977
- VS-04755
- FT-0684365
- AKOS005173154
- DTXSID60562891
- 34576-80-2
- MFCD02090812
- RYIXVDARTFRZDX-UHFFFAOYSA-N
- SB67091
- SCHEMBL8412444
- STL197375
- Benzo[b]thiophene-2-carbonyl chloride, 3,7-dichloro-6-methoxy-
- 3,7-Dichloro-6-Methoxy-1-Benzothiophene-2-Carbonyl Chloride
- MDL： MFCD02090812
- Inchi： 1S/C10H5Cl3O2S/c1-15-5-3-2-4-6(11)9(10(13)14)16-8(4)7(5)12/h2-3H,1H3
- InChI Key： RYIXVDARTFRZDX-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)Cl)SC2C(=C(C=CC=21)OC)Cl

Computed Properties

Exact Mass: 293.90775
Monoisotopic Mass: 293.907584g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 289
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 5
Topological Polar Surface Area: 54.5Å²

Experimental Properties

Color/Form: powder
Density: 1.577
Boiling Point: 408.3°Cat760mmHg
Flash Point: 200.7°C
Refractive Index: 1.66
PSA: 26.3
LogP: 4.59570
Solubility: Not determined

3,7-Dichloro-6-Methoxy-1-Benzothiophene-2-Carbonyl Chloride Security Information

Hazardous Material transportation number：UN3261
Packing Group：III
Hazard Level：8
HazardClass：8
PackingGroup：III

3,7-Dichloro-6-Methoxy-1-Benzothiophene-2-Carbonyl Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A169005266-1g	3,7-Dichloro-6-methoxybenzo[b]thiophene-2-carbonyl chloride	34576-80-2	95%	1g	$416.12	2023-09-02
TRC	D438218-250mg	3,7-Dichloro-6-Methoxy-1-Benzothiophene-2-Carbonyl Chloride	34576-80-2		250mg	$ 50.00	2022-06-05
TRC	D438218-500mg	3,7-Dichloro-6-Methoxy-1-Benzothiophene-2-Carbonyl Chloride	34576-80-2		500mg	$ 70.00	2022-06-05
TRC	D438218-2.5g	3,7-Dichloro-6-Methoxy-1-Benzothiophene-2-Carbonyl Chloride	34576-80-2		2.5g	$ 275.00	2022-06-05
abcr	AB176564-500 mg	3,7-Dichloro-6-methoxybenzo[b]thiophene-2-carbonyl chloride; .	34576-80-2		500MG	€373.00	2023-02-22
abcr	AB176564-1 g	3,7-Dichloro-6-methoxybenzo[b]thiophene-2-carbonyl chloride; .	34576-80-2		1 g	€489.50	2023-07-20
abcr	AB176564-5 g	3,7-Dichloro-6-methoxybenzo[b]thiophene-2-carbonyl chloride; .	34576-80-2		5 g	€1,324.50	2023-07-20
Matrix Scientific	061976-500mg	3,7-Dichloro-6-methoxy-1-benzothiophene-2-carbonyl chloride	34576-80-2		500mg	$394.00	2023-09-10
abcr	AB176564-500mg	3,7-Dichloro-6-methoxybenzo[b]thiophene-2-carbonyl chloride; .	34576-80-2		500mg	€397.00	2025-02-09
abcr	AB176564-1g	3,7-Dichloro-6-methoxybenzo[b]thiophene-2-carbonyl chloride; .	34576-80-2		1g	€477.00	2025-02-09